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Compound of Interest

Compound Name: Silver methanesulfonate

Cat. No.: B1581209 Get Quote

Essential Safety and Handling Guide for Silver
Methanesulfonate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Silver methanesulfonate (CAS No. 2386-52-9).

Adherence to these procedures is vital for ensuring personal safety and minimizing

environmental impact.

Hazard Identification and Classification
Silver methanesulfonate is a hazardous chemical that requires careful handling.[1] The

primary risks associated with this compound are summarized below.
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Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[1][2]

Skin Corrosion/Irritation
Causes skin irritation and in some cases, severe

skin burns.[1][2][3]

Eye Damage/Irritation
Causes serious eye irritation and potential eye

damage.[1][2][3]

Acute Inhalation Toxicity Harmful if inhaled.[2]

Respiratory Irritation May cause respiratory system irritation.[1][3][4]

Corrosive to Metals May be corrosive to metals.[2]

Environmental Hazard
May cause long-term adverse effects in the

aquatic environment.[1]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storing Silver methanesulfonate is essential to

prevent exposure and accidents.

Engineering Controls and Ventilation
Ventilation: Always handle Silver methanesulfonate in a well-ventilated area.[1] A chemical

fume hood is highly recommended to minimize inhalation of dust or vapors.

Eye Wash and Safety Shower: Ensure that an emergency eye wash station and a safety

shower are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Silver methanesulfonate:
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Glasses
Must be splash-proof and

provide side protection.[5]

Face Shield
Recommended when there is

a risk of splashing.[5][6]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a suitable

option for many applications.

[5] For enhanced protection,

consider Silver Shield/4H®

gloves, which are resistant to a

broad range of chemicals.[7][8]

Body Protection Laboratory Coat
A standard lab coat is the

minimum requirement.

Chemical-Resistant Apron or

Coveralls

Provides an additional layer of

protection against spills.[5]

Respiratory Protection Dust Mask (N95)

Required if handling the

powder and dust generation is

likely.[5]

Air-Purifying Respirator

Necessary if working outside a

fume hood or if ventilation is

inadequate.[6]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[1]

Do not breathe in dust.[9]

Wash hands thoroughly after handling the compound.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Keep the container tightly closed when not in use.[1]
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Storage
Store in a cool, dry, and dark place.[4][9]

Keep the container in a well-ventilated area.[1]

Store under an inert atmosphere, as the compound is light and air-sensitive.

Use a corrosion-resistant container with a resistant inner liner.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong acids.[1]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Instructions

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[1]

[3] Seek immediate medical attention.

Skin Contact

Remove all contaminated clothing immediately.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[1][3] If skin

irritation occurs, seek medical advice.[3]

Inhalation

Move the individual to fresh air.[1][3] If breathing

is difficult or has stopped, provide artificial

respiration.[1] Seek medical attention if

symptoms persist.[1][3]

Ingestion

Rinse the mouth with water.[3][9] Do NOT

induce vomiting.[3][9] Call a poison control

center or a doctor for treatment advice.
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Proper disposal of Silver methanesulfonate and its containers is crucial to prevent

environmental contamination.

Waste Classification: Due to its silver content, this chemical may be classified as a

hazardous waste.[10]

Disposal Method: All waste containing Silver methanesulfonate must be disposed of

through an approved waste disposal plant.[1]

Environmental Precautions: Do not release this chemical into the environment.[1] Prevent it

from contaminating ground water, surface water, or the sanitary sewer system.[1]

Container Disposal: Empty containers should be treated as hazardous waste and disposed

of accordingly.

Physicochemical Data
Property Value

CAS Number 2386-52-9

Molecular Formula CH₃AgO₃S

Molecular Weight 202.97 g/mol [2]

Appearance
White to light gray or beige crystalline powder.

[11]

Melting Point 252-256 °C[4][11]

Solubility Soluble in water.[1][4][11]

Workflow for Handling Silver Methanesulfonate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1581209?utm_src=pdf-body
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.benchchem.com/product/b1581209?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA1864109&productDescription=SILVER+METHANESULFONATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA1864109&productDescription=SILVER+METHANESULFONATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA1864109&productDescription=SILVER+METHANESULFONATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Silver-methanesulfonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0312246.htm
https://www.chembk.com/en/chem/SILVER%20METHANESULFONATE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0312246.htm
https://www.fishersci.com/store/msds?partNumber=AA1864109&productDescription=SILVER+METHANESULFONATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.chembk.com/en/chem/SILVER%20METHANESULFONATE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0312246.htm
https://www.benchchem.com/product/b1581209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Disposal Workflow for Silver Methanesulfonate

Preparation

Handling
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Review Safety Data Sheet (SDS)

Ensure Engineering Controls are Functional (Fume Hood, Eyewash, Shower)

Don Appropriate Personal Protective Equipment (PPE)

Weigh and Handle in a Fume Hood

Keep Container Tightly Closed Avoid Dust Generation

Clean Work Area

Store in a Cool, Dry, Dark, Ventilated Area Wash Hands Thoroughly

Collect Waste in a Labeled, Closed Container

Dispose of as Hazardous Waste via Approved Channels

Exposure Event

Administer First Aid

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Silver methanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581209?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

